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Compound of Interest

Compound Name: Rapastinel Trifluoroacetate

Cat. No.: B2611529 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: Rapastinel Trifluoroacetate, also known as GLYX-13 Trifluoroacetate, is a

tetrapeptide (Thr-Pro-Pro-Thr-amide) that functions as a modulator of the N-methyl-D-aspartate

receptor (NMDAR).[1][2][3] It acts as a partial agonist at the glycine site of the NMDAR, leading

to the enhancement of synaptic plasticity processes associated with learning and memory.[4][5]

Unlike NMDAR antagonists such as ketamine, Rapastinel enhances NMDAR function, offering

a novel mechanism for rapid antidepressant effects with a potentially milder side-effect profile.

[1] These characteristics make Rapastinel a valuable tool for in vitro studies in neuroscience,

particularly for research on major depressive disorder, synaptic plasticity, and cognitive

enhancement.

This document provides detailed protocols for the solubilization and use of Rapastinel
Trifluoroacetate in dimethyl sulfoxide (DMSO) for various in vitro applications, along with data

on its mechanism of action.

Quantitative Data Summary
Solubility and Stock Solution Parameters
The following table summarizes the key solubility and storage information for preparing

Rapastinel Trifluoroacetate stock solutions in DMSO. It is crucial to use high-quality,

anhydrous DMSO, as the compound's solubility can be significantly impacted by moisture.[5]
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Parameter Value Notes

Solvent Dimethyl Sulfoxide (DMSO)
Use newly opened, anhydrous

DMSO for best results.[5]

Maximum Solubility 125 mg/mL Equivalent to 236.97 mM.[2][5]

Preparation Aid
Ultrasonic Treatment /

Sonication

Recommended to achieve full

dissolution at high

concentrations.[2][5]

Appearance Clear Solution

If precipitation occurs, gentle

heating and/or sonication can

aid dissolution.[5]

Stock Solution Storage Recommendations
Proper storage is critical to maintain the stability and activity of the compound. To avoid

degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock

solution into single-use volumes.[5]

Storage Temperature Shelf Life Storage Conditions

-80°C 6 months
Sealed storage, away from

moisture.[5]

-20°C 1 month
Sealed storage, away from

moisture.[5]

Mechanism of Action: Signaling Pathway
Rapastinel modulates the NMDAR, initiating a downstream signaling cascade that promotes

synaptic plasticity. The binding of Rapastinel to the glycine site on the NMDAR leads to a

conformational change that increases intracellular calcium.[4] This influx triggers the activation

of key signaling pathways, including extracellular signal-regulated kinase (ERK) and the

mammalian target of rapamycin complex 1 (mTORC1).[1][6] The activation of these pathways

is associated with an increase in Brain-Derived Neurotrophic Factor (BDNF) release and the
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enhancement of Long-Term Potentiation (LTP), a cellular mechanism underlying learning and

memory.[1][3][4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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